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Compound of Interest

Compound Name: Monobutyl Phosphate-d9

Cat. No.: B1147399 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity

deuterated internal standards, Monobutyl Phosphate-d9 is a critical reagent for accurate

quantification in mass spectrometry-based analyses. This technical guide provides an in-depth

overview of its commercial availability, key technical data, and a representative experimental

protocol for its use.

Commercial Availability
Several specialized chemical suppliers offer Monobutyl Phosphate-d9. The following table

summarizes the key information for prominent vendors.
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Physicochemical Data
The following table summarizes key physicochemical properties of Monobutyl Phosphate-d9,

essential for method development and analytical applications.
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Property Value Source

Molecular Weight 163.16 g/mol PubChem[5]

Exact Mass 163.09598654 Da PubChem[5]

Appearance Pale Yellow Oil/Liquid
Pharmaffiliates[1], BOC

Sciences[3]

Storage Conditions
2-8°C or -20°C, under inert

atmosphere, hygroscopic

Pharmaffiliates[1], BOC

Sciences[3]

Experimental Protocol: Quantification of Monobutyl
Phosphate in Biological Matrices using LC-MS/MS
with Monobutyl Phosphate-d9 as an Internal
Standard
This protocol provides a general framework for the quantification of monobutyl phosphate

(MBP) in a sample matrix (e.g., plasma, urine, or cell lysate) using a liquid chromatography-

tandem mass spectrometry (LC-MS/MS) method with Monobutyl Phosphate-d9 as an internal

standard. This method is based on the principles of stable isotope dilution analysis.

Materials and Reagents
Monobutyl Phosphate (analyte standard)

Monobutyl Phosphate-d9 (internal standard)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Sample matrix (e.g., plasma, urine)
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Solid Phase Extraction (SPE) cartridges (if required for sample cleanup)

Standard Solution Preparation
Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of Monobutyl

Phosphate and Monobutyl Phosphate-d9 in a suitable solvent (e.g., methanol).

Working Standard Solutions: Prepare a series of working standard solutions of Monobutyl

Phosphate by serial dilution of the primary stock solution with a suitable solvent. These will

be used to construct the calibration curve.

Internal Standard Working Solution: Prepare a working solution of Monobutyl Phosphate-
d9 at a fixed concentration.

Sample Preparation
The goal of sample preparation is to extract the analyte and internal standard from the matrix

and remove potential interferences. A protein precipitation or solid-phase extraction method

can be employed.

Protein Precipitation (for plasma/serum):

To 100 µL of the sample, add 10 µL of the Monobutyl Phosphate-d9 internal standard

working solution and vortex briefly.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute and then centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream

of nitrogen.

Reconstitute the residue in a suitable volume of the mobile phase.

LC-MS/MS Analysis
Liquid Chromatography (LC) Conditions (Example):

Column: A suitable reversed-phase column (e.g., C18)
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Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to achieve separation of the analyte from matrix components.

Flow Rate: A typical analytical flow rate (e.g., 0.3-0.5 mL/min)

Injection Volume: 5-10 µL

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), likely in negative mode for phosphates.

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion

transitions for both Monobutyl Phosphate and Monobutyl Phosphate-d9. The exact m/z

values will need to be determined by direct infusion of the standards.

Data Analysis
Calibration Curve: Construct a calibration curve by plotting the peak area ratio of the analyte

to the internal standard against the concentration of the analyte in the calibration standards.

Quantification: Determine the concentration of Monobutyl Phosphate in the unknown

samples by interpolating their peak area ratios from the calibration curve.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1147399#commercial-suppliers-of-monobutyl-
phosphate-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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